Cas no 892852-84-5 (4-cyclohexyl(methyl)sulfamoyl-N-(4-ethyl-1,3-benzothiazol-2-yl)benzamide)

• Product Name: 4-cyclohexyl(methyl)sulfamoyl-N-(4-ethyl-1,3-benzothiazol-2-yl)benzamide
• CAS No: 892852-84-5
• MF: C₂₃H₂₇N₃O₃S₂
• MW: 457.608783006668
• CID: 5842896
• PubChem ID: 41235449
• Update Time: 2025-06-09

4-cyclohexyl(methyl)sulfamoyl-N-(4-ethyl-1,3-benzothiazol-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 892852-84-5
• 4-[cyclohexyl(methyl)sulfamoyl]-N-(4-ethyl-1,3-benzothiazol-2-yl)benzamide
• AKOS024612057
• 4-(N-cyclohexyl-N-methylsulfamoyl)-N-(4-ethylbenzo[d]thiazol-2-yl)benzamide
• F1822-0703
• 4-cyclohexyl(methyl)sulfamoyl-N-(4-ethyl-1,3-benzothiazol-2-yl)benzamide

• Inchi： 1S/C23H27N3O3S2/c1-3-16-8-7-11-20-21(16)24-23(30-20)25-22(27)17-12-14-19(15-13-17)31(28,29)26(2)18-9-5-4-6-10-18/h7-8,11-15,18H,3-6,9-10H2,1-2H3,(H,24,25,27)
• InChI Key： XFUWMIQEOWHNAX-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(NC2=NC3=C(C=CC=C3CC)S2)=O)=CC=1)(N(C)C1CCCCC1)(=O)=O

Computed Properties

• Exact Mass: 457.14938408g/mol
• Monoisotopic Mass: 457.14938408g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 712
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 116Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-cyclohexyl(methyl)sulfamoyl-N-(4-ethyl-1,3-benzothiazol-2-yl)benzamide

Introduction to 4-Cyclohexyl(methyl)sulfamoyl-N-(4-ethyl-1,3-benzothiazol-2-yl)benzamide (CAS No. 892852-84-5)

4-Cyclohexyl(methyl)sulfamoyl-N-(4-ethyl-1,3-benzothiazol-2-yl)benzamide (CAS No. 892852-84-5) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of sulfonamides and features a unique structural arrangement that includes a benzothiazole moiety and a cyclohexyl group. The combination of these functional groups imparts distinct pharmacological properties, making it a promising candidate for various drug development initiatives.

The chemical structure of 4-cyclohexyl(methyl)sulfamoyl-N-(4-ethyl-1,3-benzothiazol-2-yl)benzamide is characterized by a benzamide core, which is substituted with a cyclohexyl(methyl)sulfamoyl group and an N-(4-ethyl-1,3-benzothiazol-2-yl) group. The benzamide moiety is known for its ability to form hydrogen bonds, which can enhance the compound's binding affinity to target proteins. The cyclohexyl(methyl)sulfamoyl group, on the other hand, contributes to the compound's lipophilicity and metabolic stability, while the benzothiazole moiety provides additional structural diversity and biological activity.

Recent research has focused on the potential of 4-cyclohexyl(methyl)sulfamoyl-N-(4-ethyl-1,3-benzothiazol-2-yl)benzamide as an inhibitor of specific enzymes involved in various disease pathways. For instance, studies have shown that this compound exhibits potent inhibitory activity against certain kinases, which are key regulators of cellular signaling pathways implicated in cancer and inflammatory diseases. The selective inhibition of these kinases can lead to reduced cell proliferation and inflammation, making 4-cyclohexyl(methyl)sulfamoyl-N-(4-ethyl-1,3-benzothiazol-2-yl)benzamide a valuable tool in the development of targeted therapies.

In addition to its enzymatic inhibition properties, 4-cyclohexyl(methyl)sulfamoyl-N-(4-ethyl-1,3-benzothiazol-2-yl)benzamide has also been investigated for its potential as an anti-inflammatory agent. Preclinical studies have demonstrated that this compound can effectively reduce levels of pro-inflammatory cytokines such as TNF-alpha and IL-6 in both in vitro and in vivo models. These findings suggest that 4-cyclohexyl(methyl)sulfamoyl-N-(4-ethyl-1,3-benzothiazol-2-yl)benzamide may have therapeutic benefits in conditions characterized by chronic inflammation, such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 4-cyclohexyl(methyl)sulfamoyl-N-(4-ethyl-1,3-benzothiazol-2-yl)benzamide has also been extensively studied. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and a long half-life, which are desirable attributes for a drug candidate. Furthermore, the compound has demonstrated low toxicity in preclinical safety assessments, indicating a favorable safety profile.

In terms of clinical development, 4-cyclohexyl(methyl)sulfamoyl-N-(4-ethyl-1,3-benzothiazol-2-yl)benzamide is currently undergoing Phase I clinical trials to evaluate its safety and efficacy in human subjects. Early results from these trials have been promising, with no significant adverse effects reported at therapeutic doses. The ongoing clinical trials aim to further elucidate the pharmacological properties and therapeutic potential of this compound in various disease settings.

The structural diversity and functional versatility of 4-cyclohexyl(methyl)sulfamoyl-N-(4-ethyl-1,3-benzothiazol-2-yl)benzamide make it an attractive candidate for further chemical modifications and optimization. Researchers are exploring various strategies to enhance its potency and selectivity by modifying the substituents on the benzamide core or the cyclohexyl group. These efforts are expected to yield derivatives with improved pharmacological profiles and broader therapeutic applications.

In conclusion, 4-cyclohexyl(methyl)sulfamoyl-N-(4-ethyl-1,3-benzothiazol-2-yl)benzamide (CAS No. 892852-84-5) represents a promising lead compound in the field of medicinal chemistry. Its unique chemical structure and multifaceted biological activities make it a valuable asset for drug discovery and development programs targeting cancer, inflammation, and other diseases. Ongoing research and clinical trials will continue to shed light on its full therapeutic potential and pave the way for its eventual use as a novel therapeutic agent.